molecular formula C16H17NO2 B1202029 1-Benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline CAS No. 14919-82-5

1-Benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline

Cat. No. B1202029
CAS RN: 14919-82-5
M. Wt: 255.31 g/mol
InChI Key: GGGSEBXTKMTNBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline, also known as 1-Benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline, is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

14919-82-5

Product Name

1-Benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline

Molecular Formula

C16H17NO2

Molecular Weight

255.31 g/mol

IUPAC Name

1-benzyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol

InChI

InChI=1S/C16H17NO2/c18-15-9-12-6-7-17-14(13(12)10-16(15)19)8-11-4-2-1-3-5-11/h1-5,9-10,14,17-19H,6-8H2

InChI Key

GGGSEBXTKMTNBW-UHFFFAOYSA-N

SMILES

C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=CC=C3

Canonical SMILES

C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=CC=C3

synonyms

1-benzyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
1-Bn-6,7-diOH-THIQ
6,7-DHBnTIQ
6,7DHBnTIQ

Origin of Product

United States

Synthesis routes and methods

Procedure details

Treat 1-benzyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (10 g) with 48% HBr (100 mL) and heat the mixture at reflux under nitrogen for 2 h. Cool the mixture to room temperature and allow crystals to form overnight. Collect the crystals and wash with cold ethanol to give 7.5 g of the title compound as its HBr salt, mp=233°-236° C.
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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